Cas no 873378-07-5 (1,4-Benzodioxan-5-carboxylic acid, 6-hydroxy- (4CI))

• Product Name: 1,4-Benzodioxan-5-carboxylic acid, 6-hydroxy- (4CI)
• CAS No: 873378-07-5
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 709520
• PubChem ID: 57358958
• Update Time: 2025-04-19

1,4-Benzodioxan-5-carboxylic acid, 6-hydroxy- (4CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxan-5-carboxylic acid, 6-hydroxy- (4CI)
• 1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-6-hydroxy-
• 6-hydroxy-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
• DTXSID80724313
• 873378-07-5

• Inchi： 1S/C9H8O5/c10-5-1-2-6-8(7(5)9(11)12)14-4-3-13-6/h1-2,10H,3-4H2,(H,11,12)
• InChI Key： JIRJNRNKJIUAGM-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=C(C(=O)O)C1=2)O

Computed Properties

• Exact Mass: 196.03717335g/mol
• Monoisotopic Mass: 196.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76Ų